6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile

• IUPAC Name: 2-amino-4-(3-fluorophenyl)-6-sulfanylidene-1H-pyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C13H7FN4S/c14-8-3-1-2-7(4-8)11-9(5-15)12(17)18-13(19)10(11)6-16/h1-4H,(H3,17,18,19)
• InChI Key: SOVNTVIAXUPVOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=C(C(=S)NC(=C2C#N)N)C#N
• Molecular Formula: C13H7FN4S
• Molecular Weight: 270.29 g/mol

Description

6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile, also known as FPyC, is a heterocyclic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. FPyC is a member of the pyridine family and possesses a thioxo group, which gives it unique chemical properties. In

Mechanism of Action

The mechanism of action of 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile varies depending on the disease being studied. In cancer research, 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile induces apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR pathway. In diabetes research, 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile activates the AMPK pathway, which regulates glucose uptake and metabolism. In neurological disorder research, 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile inhibits oxidative stress and inflammation by activating the Nrf2 pathway and inhibiting the NF-κB pathway.
Biochemical and Physiological Effects:
6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been shown to have various biochemical and physiological effects in different studies. In cancer research, 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. In diabetes research, 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been shown to improve glucose tolerance, increase insulin sensitivity, and reduce oxidative stress. In neurological disorder research, 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been shown to have neuroprotective effects, improve cognitive function, and reduce inflammation.

Advantages and Limitations for Lab Experiments

6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile has several advantages for lab experiments, including its high purity, stability, and solubility in aqueous solutions. However, 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile also has some limitations, including its low bioavailability and potential toxicity at high doses.

Future Directions

There are several future directions for 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile research, including:
1. Developing more potent analogs of 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile with improved bioavailability and lower toxicity.
2. Studying the potential therapeutic applications of 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile in other diseases, such as cardiovascular disease and respiratory disease.
3. Investigating the pharmacokinetics and pharmacodynamics of 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile in vivo.
4. Studying the potential synergistic effects of 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile with other drugs or compounds.
5. Developing novel drug delivery systems for 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile to improve its bioavailability and efficacy.
Conclusion:
In conclusion, 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile is a promising compound with potential therapeutic applications in various diseases. Its unique chemical properties and mechanism of action make it an attractive target for drug discovery and development. Further research is needed to fully understand the potential of 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile and to develop more potent and effective analogs.

Synthesis Methods

The synthesis of 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile involves the reaction of 3-fluorobenzaldehyde and malononitrile in the presence of ammonium acetate and acetic acid. The resulting intermediate is then reacted with thiourea to yield 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile. This synthesis method has been optimized to yield high purity and yield of 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile.

Scientific Research Applications

6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurological disorders. In cancer research, 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In diabetes research, 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been shown to regulate blood glucose levels by activating the AMPK pathway. In neurological disorder research, 6-amino-4-(3-fluorophenyl)-2-thioxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been shown to have neuroprotective effects by inhibiting oxidative stress and inflammation.